Cas no 2229016-17-3 (3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol)

• Product Name: 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol
• CAS No: 2229016-17-3
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 6455245
• PubChem ID: 165761683
• Update Time: 2025-05-19

3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol
• 2229016-17-3
• EN300-1772692

• Inchi： 1S/C6H9N3O2S/c10-9(11)6-5(2-1-3-12)4-7-8-6/h4,12H,1-3H2,(H,7,8)
• InChI Key： QUYJIMPSYOAIIN-UHFFFAOYSA-N
• SMILES： SCCCC1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.5Ų

Additional information on 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol

Research Brief on 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol (CAS: 2229016-17-3): Recent Advances and Applications

3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol (CAS: 2229016-17-3) is a nitro-substituted pyrazole derivative with a thiol functional group, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential as a versatile building block for drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route using 3-nitro-1H-pyrazole-4-carbaldehyde as a starting material, followed by a series of reduction and thiolation steps. This method achieved a yield of 78% and high purity (>95%), making it suitable for large-scale production. The thiol group in the compound has been identified as a key reactive site, enabling its use in Michael addition reactions and disulfide bond formation, which are critical for designing covalent inhibitors.

In terms of biological activity, 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol has shown promising results as a covalent inhibitor of cysteine proteases, a class of enzymes implicated in various diseases, including cancer and infectious diseases. A 2022 study in ACS Chemical Biology reported that this compound selectively inhibits cathepsin B, a protease overexpressed in tumor microenvironments, with an IC50 of 1.2 µM. The nitro group on the pyrazole ring enhances the electrophilicity of the thiol moiety, facilitating covalent binding to the active-site cysteine of the enzyme. This mechanism has sparked interest in developing targeted therapies for cancer and inflammatory disorders.

Beyond its role as an enzyme inhibitor, 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol has also been investigated for its antimicrobial properties. A 2023 preprint on bioRxiv highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. The study proposed that the compound disrupts bacterial redox homeostasis by reacting with essential thiol-containing proteins, leading to oxidative stress and cell death. These findings suggest potential applications in combating antibiotic-resistant pathogens.

In conclusion, 3-(3-nitro-1H-pyrazol-4-yl)propane-1-thiol (CAS: 2229016-17-3) represents a multifunctional scaffold with broad applicability in drug discovery and chemical biology. Its unique reactivity profile, combined with demonstrated biological activities, positions it as a valuable tool for developing covalent inhibitors and antimicrobial agents. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models.